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Compound of Interest

Compound Name: 2-Hydroxyphenylthiourea

Cat. No.: B072812 Get Quote

This guide provides detailed, step-by-step procedures for the proper and safe disposal of 2-
Hydroxyphenylthiourea, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following protocols are designed for researchers, scientists, and

drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-Hydroxyphenylthiourea with

appropriate personal protective equipment (PPE). Based on available safety data, this

compound should be handled with care.

Recommended PPE:

Gloves: Chemical-resistant gloves, such as nitrile rubber.

Eye Protection: Safety glasses or chemical safety goggles.[1]

Lab Coat: A standard laboratory coat to prevent skin contact.[1]

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1]

Quantitative Data
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The following table summarizes key quantitative and qualitative data for 2-
Hydroxyphenylthiourea.

Property Value

Appearance White solid, Crystalline

Odor Odorless

Melting Point/Range 158 - 160 °C / 316.4 - 320 °F

pH No information available

Solubility No information available

Flash Point No information available

Autoignition Temperature No information available

Data sourced from Safety Data Sheets.[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-Hydroxyphenylthiourea is through an approved

hazardous waste disposal plant.[1][2][3] Do not dispose of this chemical down the drain or in

regular trash.

Step 1: Waste Identification and Segregation
Treat as Hazardous Waste: All waste containing 2-Hydroxyphenylthiourea, including empty

containers and contaminated materials (e.g., gloves, weighing paper, absorbent pads), must

be treated as hazardous waste.

Segregate Waste Streams: Keep 2-Hydroxyphenylthiourea waste separate from other

laboratory waste streams to prevent cross-contamination and unforeseen chemical

reactions.

Step 2: Containerization

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b072812?utm_src=pdf-body
https://www.benchchem.com/product/b072812?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1051906&productDescription=N-2-HYDRXYPHENL+THIOURE+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b072812?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1051906&productDescription=N-2-HYDRXYPHENL+THIOURE+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/h55103
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09975~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:31:44~~N-(3-Hydroxyphenyl
https://www.benchchem.com/product/b072812?utm_src=pdf-body
https://www.benchchem.com/product/b072812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use Appropriate Containers: Use a chemically compatible, leak-proof, and sealable

container for collecting the waste. High-density polyethylene (HDPE) or glass containers are

generally suitable.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Hydroxyphenylthiourea," and any relevant hazard pictograms. The label should also

include the accumulation start date.

Step 3: Waste Accumulation and Storage
Solid Waste: For solid waste such as contaminated lab supplies, double-bag the materials

before placing them in the designated solid hazardous waste container.

Liquid Waste: For solutions containing 2-Hydroxyphenylthiourea, use a designated,

sealable liquid waste container.

Storage Location: Store the sealed hazardous waste container in a designated Satellite

Accumulation Area (SAA) at or near the point of generation. This area should be a cool, dry,

and well-ventilated space, away from incompatible materials.

Container Management: Keep the waste container closed at all times except when adding

waste.

Step 4: Spill Management
Small Spills:

Ensure adequate ventilation and wear appropriate PPE.

For solid spills, carefully sweep up the material and place it into the designated hazardous

waste container.[1] Avoid creating dust.

For small liquid spills, absorb the material with an inert absorbent such as vermiculite, dry

sand, or earth. Do not use combustible materials like paper towels as the primary

absorbent.

Scoop the absorbed material into the hazardous waste container.
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Large Spills:

Evacuate the immediate area.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.

Step 5: Final Disposal
Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for the collection of the hazardous waste container.

Complete Paperwork: Ensure all required waste manifest paperwork is completed accurately

for transportation and disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxyphenylthiourea waste.
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Waste Generation & Characterization

Containerization & Labeling

Storage & Disposal

Generate 2-Hydroxyphenylthiourea Waste

Is the waste contaminated with other hazardous materials?

Segregate from other waste streams

Yes

Treat as 2-Hydroxyphenylthiourea waste

No

Select a compatible, leak-proof container

Label container with:
'Hazardous Waste'

'2-Hydroxyphenylthiourea'
Accumulation Start Date

Store in designated Satellite Accumulation Area (SAA)

Keep container closed

Contact EHS for pickup and disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b072812?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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